Cas no 1175-06-0 (6-Ketocholestanol)

• Product Name: 6-Ketocholestanol
• CAS No: 1175-06-0
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• CID: 163804
• PubChem ID: 102008
• Update Time: 2025-04-19

6-Ketocholestanol Chemical and Physical Properties

Names and Identifiers

• Cholestan-6-one,3-hydroxy-, (3b,5a)-
• 6-Keto Cholestanol
• GLPG0634
• 6-Ketocholestanol
• 5I+/--Cholestan-3I(2)-ol-6-on
• Q27255631
• EINECS 214-640-5
• 3beta-Hydroxy-5alpha-cholestan-6-one
• 5.alpha.-Cholestan-6-one, 3.beta.-hydroxy-
• NCGC00485025-01
• CHEMBL2418990
• MS-26873
• (3S,5S,8S,9S,10R,13R,14S,17R)-17-[(1R)-1,5-dimethylhexyl]-3-hydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-one
• AKOS040736217
• 2V12D4A742
• 5alpha-Cholestan-3beta-ol-6-one
• 1175-06-0
• UNII-2V12D4A742
• 3-Hydroxycholestan-6-one, (3.beta.,5.alpha.)-
• 3b-hydroxy-5a-cholestan-6-one
• MFCD00003572
• 3.BETA.-HYDROXY-5.ALPHA.-CHOLESTAN-6-ONE
• NSC-178278
• HY-N9608
• BDBM50045544
• JQMQKOQOLPGBBE-ZNCJEFCDSA-N
• Cholestan-6-one, 3-hydroxy-, (3.beta.,5.alpha.)-
• PD167312
• CS-0201561
• (3S,5S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-one
• SCHEMBL4276094
• Cholestan-6-one, 3-hydroxy-, (3beta,5alpha)-
• 5alpha-Cholestan-6-one
• 5.ALPHA.-CHOLESTAN-3.BETA.-OL-6-ONE
• NSC 178278
• 5alpha-Cholestan-6-one, 3beta-hydroxy-
• 6-Oxocholestanol
• 3-Hydroxycholestan-6-one, (3beta,5alpha)-
• Cholestan-6-one, 3-hydroxy-, (3beta,5alpha)-(9CI)
• 5alpha-Cholestan-6-one, 3beta-hydroxy-(8CI)
• Cholestan-6-one, 3-hydroxy-, (3beta)-
• 6-ketocholestan-3beta-ol

• Inchi： 1S/C27H46O2/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(29)24-15-19(28)11-13-27(24,5)23(20)12-14-26(21,22)4/h17-24,28H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23+,24-,26-,27-/m1/s1
• InChI Key： JQMQKOQOLPGBBE-ZNCJEFCDSA-N
• SMILES： O=C1C[C@@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]32)[C@@]2(C)CC[C@@H](C[C@@H]21)O

Computed Properties

• Exact Mass: 402.35000
• Monoisotopic Mass: 402.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 7.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White or light yellow crystalline powder
• Density: 0.9932 (rough estimate)
• Melting Point: 140-142 °C
• Boiling Point: 464.74°C (rough estimate)
• Flash Point: 212.4±18.0 °C
• Refractive Index: 1.4480 (estimate)
• PSA: 37.30000
• LogP: 6.64760
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

6-Ketocholestanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S24/25
• Risk Phrases：R24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives